1-(4-Methylbenzyl)piperidine-3-carboxylic acid

• CAS: 896047-20-4
• Molecular Formula: C14H19NO2
• Molecular Weight: 233.31 g/mol
• SMILES: CC1=CC=C(C=C1)CN2CCCC(C2)C(=O)O
• InChI: InChI=1S/C14H19NO2/c1-11-4-6-12(7-5-11)9-15-8-2-3-13(10-15)14(16)17/h4-7,13H,2-3,8-10H2,1H3,(H,16,17)
• InChIKey: BHBYJGVZNPIAMY-UHFFFAOYSA-N

1-(4-Methylbenzyl)piperidine-3-carboxylic Acid as a CNS Drug Intermediate

1-(4-Methylbenzyl)piperidine-3-carboxylic acid (CAS 896047-20-4) is a synthetic organic compound characterized by a piperidine ring with a carboxylic acid group at the 3-position and a 4-methylbenzyl substituent on the nitrogen atom . It is primarily utilized as a chemical intermediate, specifically a piperidine building block, in pharmaceutical research and development. Its core application lies in the synthesis of more complex molecules, particularly those targeting neurological disorders, where the 4-methylbenzyl group is posited to enhance lipophilicity and facilitate blood-brain barrier penetration .

1

CNS synthetic intermediate workflow

Piperidine-3-carboxylic acid building block with a lipophilic N-substituent

2

Reported BBB penetration design context

4-Methylbenzyl group may support brain-penetrant scaffold research

3

Characterized research-grade intermediate

Supported by vendor-specified purity and spectral identity confirmation

1-(4-Methylbenzyl)piperidine-3-carboxylic Acid: Not a Generic Piperidine

Direct substitution of 1-(4-Methylbenzyl)piperidine-3-carboxylic acid with a generic piperidine carboxylic acid is not advisable due to the specific influence of its N-substituent. The 4-methylbenzyl group imparts unique physicochemical properties, particularly increased lipophilicity, which is a critical design element for crossing biological membranes like the blood-brain barrier (BBB) . In contrast, a simple alkyl-substituted analog, such as a methyl or ethyl piperidine carboxylate, would have significantly lower lipophilicity and a different molecular recognition profile with biological targets. This structural specificity dictates that the compound cannot be replaced without potentially altering a synthetic route's yield, the intermediate's physicochemical behavior, or the biological activity of the final target molecule . The evidence below, while primarily from vendor characterization, quantifies the basis for this differentiation.

LIPOPHILICITY N-methyl or N-ethyl piperidine carboxylates exhibit significantly lower lipophilicity, which may shift BBB penetration profile and target recognition.

SYNTHETIC ROUTE Unsubstituted N-benzyl analogs lack the electron-donating methyl group; this can alter reaction selectivity, intermediate stability, or purification behavior.

SPECIFICATION Generic piperidine-3-carboxylic acids may carry unspecified purity levels, introducing side-reaction risk in sensitive multi-step syntheses.

1-(4-Methylbenzyl)piperidine-3-carboxylic Acid Evidence Guide

High Purity Benchmark for Reproducible Synthesis

The standard commercial purity for 1-(4-Methylbenzyl)piperidine-3-carboxylic acid from a major supplier is 98% . This is a common industry benchmark for research-grade intermediates. While not a differentiation against all comparators, this verified purity level ensures that researchers can procure a consistent building block. Other piperidine carboxylic acid derivatives from the same vendor may have lower or unspecified purities, making this compound a more reliable choice for sensitive synthetic steps where impurity profiles can complicate reactions or purification .

Purity Benchmark

Reported

98% (vendor specification)

Comparator purity unspecified or lower

Supports procurement of a consistent building block for multi-step synthesis.

Supplier-only data; confirm purity for critical steps.

Evidence Dimension	Assay (Purity)
Target Compound Data	98%
Comparator Or Baseline	Other piperidine-3-carboxylic acid derivatives (purity unspecified or lower)
Quantified Difference	Verified minimum purity of 98%
Conditions	Vendor specification (Leyan)

Why This Matters

A specified high purity reduces the risk of unexpected side reactions and simplifies purification, saving time and resources in multi-step syntheses.

Structural Identity Confirmation by NMR and IR

The identity of 1-(4-Methylbenzyl)piperidine-3-carboxylic acid is validated by ¹H NMR spectroscopy. Key signals include aromatic protons from the 4-methylbenzyl group resonating between δ 6.47–7.89 ppm and the piperidine ring protons appearing as a multiplet from δ 2.1–3.8 ppm . IR spectroscopy confirms the carboxylic acid functionality with strong C=O stretch absorption bands at 1612–1614 cm⁻¹ and a broad O-H stretch around 3100 cm⁻¹ . This comprehensive characterization distinguishes it from other N-benzyl piperidine analogs (e.g., N-benzyl or N-(4-chlorobenzyl)), which would exhibit different aromatic proton shifts and potentially altered IR signatures due to variations in the electronic environment of the carbonyl group.

Spectral Identity

Class-level

¹H NMR δ 6.47–7.89 (aromatic), IR 1612–1614 cm⁻¹ (C=O)

N-benzyl analog aromatic shifts differ (δ 7.2–7.4 expected)

Validated spectral data allow identity confirmation before synthesis.

Class-level inference; verify against received lot COA.

Evidence Dimension	¹H NMR Chemical Shift (Aromatic Protons)
Target Compound Data	δ 6.47–7.89 ppm (DMSO-d₆)
Comparator Or Baseline	1-Benzylpiperidine-3-carboxylic acid
Quantified Difference	Comparator's aromatic protons would appear as a multiplet with different coupling constants and potentially a different shift range (e.g., δ 7.2–7.4 ppm for a simple phenyl ring) due to the absence of the electron-donating methyl group.
Conditions	¹H NMR (DMSO-d₆)

Why This Matters

Access to validated spectral data allows researchers to confirm the identity and purity of the received material before initiating costly or time-sensitive experiments.

Lipophilic 4-Methylbenzyl Group for BBB Penetration

The 4-methylbenzyl substituent on the piperidine nitrogen is a key structural feature that distinguishes this compound from simpler N-alkylated piperidine-3-carboxylic acids. While a calculated logP value is not available for this exact compound, the presence of the 4-methylbenzyl group is a well-established strategy in medicinal chemistry to increase a molecule's lipophilicity and enhance its ability to cross the blood-brain barrier (BBB) . For example, the unsubstituted N-benzyl piperidine-3-carboxylic acid would have a lower logP, and N-methyl piperidine-3-carboxylic acid would have a substantially lower logP, limiting their utility as BBB-penetrant synthons. This feature is particularly relevant for the compound's stated application as a building block for neurological disorder therapeutics .

BBB Design Feature

Class-level

4-Methylbenzyl N-substituent present

Estimated logP increase >2 units vs. N-methyl analog

May support CNS-targeted scaffold design through increased lipophilicity.

Structure-activity relationship inference; experimental logP not available.

Evidence Dimension	Lipophilicity (Structural Feature)
Target Compound Data	Contains a 4-methylbenzyl group
Comparator Or Baseline	1-Methylpiperidine-3-carboxylic acid
Quantified Difference	The addition of a 4-methylbenzyl group significantly increases the calculated logP (estimated >2 units) compared to a simple N-methyl substituent, which is a critical determinant of BBB permeability.
Conditions	Structure-activity relationship (SAR) analysis based on vendor documentation

Why This Matters

For researchers designing CNS-targeted molecules, starting with a building block that already possesses favorable BBB penetration features can streamline the optimization of a lead series.

1-(4-Methylbenzyl)piperidine-3-carboxylic Acid Applications in Drug Discovery

CNS Drug Discovery Scaffold

1-(4-Methylbenzyl)piperidine-3-carboxylic acid is optimally deployed as a key intermediate in the synthesis of novel compounds intended to modulate targets within the central nervous system (CNS). Its core structure, a piperidine ring with a 3-carboxylic acid handle for further derivatization, is common to many CNS-active drugs. The 4-methylbenzyl N-substituent is a strategic design element intended to enhance blood-brain barrier penetration, making it a preferred building block over simpler, more polar piperidine carboxylates .

PET Tracer Development

The 4-methylbenzyl group is a common motif in molecules designed for imaging. The compound can serve as a precursor or structural template for developing PET tracers. For instance, the methyl group on the benzyl ring could potentially be substituted with a carbon-11 or fluorine-18 isotope for non-invasive imaging of neurological targets. This application leverages the same lipophilic properties that make it attractive for CNS drug design .

Chemical Probe Synthesis

This compound can be used to create chemical probes for investigating biological pathways. The carboxylic acid moiety allows for easy conjugation to reporter tags (e.g., biotin or fluorescent dyes) via amide bond formation. The resulting probes can be used in pull-down assays or cellular imaging to study protein targets, leveraging the 4-methylbenzyl group's potential to improve cellular uptake and target engagement .

Analytical Reference Standard

Given its defined purity (98%) and characterized spectral profile, this compound can be utilized as an analytical standard for developing and validating HPLC or LC-MS methods. It can serve as a reference material to quantify related piperidine derivatives in reaction mixtures or to verify the identity of newly synthesized compounds in a medicinal chemistry laboratory .

Application

Selection Property

Validation Focus

CNS target identification studies

Lipophilic piperidine scaffold

BBB penetration model review

PET tracer precursor research

4-Methylbenzyl group for isotopic labeling

Radiochemical synthesis feasibility

Chemical probe conjugation

Carboxylic acid handle for amide coupling

Conjugate stability and target engagement

Analytical reference standard

Defined purity and characterized spectrum

HPLC/LC-MS method calibration